2-Carboxy-3-carboxymethylquinoline
2-Carboxy-3-carboxymethylquinoline
For use in conjunction with [3H]-homoquinolinic acid to characterize NR2B-containing NMDA receptors; selectively inhibits [3H]-homoquinolinic acid binding to non-NMDA sensitive sites.
Brand Name:
Vulcanchem
CAS No.:
132623-44-0
VCID:
VC0004328
InChI:
InChI=1S/C12H9NO4/c14-10(15)6-8-5-7-3-1-2-4-9(7)13-11(8)12(16)17/h1-5H,6H2,(H,14,15)(H,16,17)
SMILES:
C1=CC=C2C(=C1)C=C(C(=N2)C(=O)O)CC(=O)O
Molecular Formula:
C12H9NO4
Molecular Weight:
231.2 g/mol
2-Carboxy-3-carboxymethylquinoline
CAS No.: 132623-44-0
Inhibitors
VCID: VC0004328
Molecular Formula: C12H9NO4
Molecular Weight: 231.2 g/mol
| CAS No. | 132623-44-0 |
|---|---|
| Product Name | 2-Carboxy-3-carboxymethylquinoline |
| Molecular Formula | C12H9NO4 |
| Molecular Weight | 231.2 g/mol |
| IUPAC Name | 3-(carboxymethyl)quinoline-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H9NO4/c14-10(15)6-8-5-7-3-1-2-4-9(7)13-11(8)12(16)17/h1-5H,6H2,(H,14,15)(H,16,17) |
| Standard InChIKey | IFXJDEHFADWURH-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=C(C(=N2)C(=O)O)CC(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C=C(C(=N2)C(=O)O)CC(=O)O |
| Description | For use in conjunction with [3H]-homoquinolinic acid to characterize NR2B-containing NMDA receptors; selectively inhibits [3H]-homoquinolinic acid binding to non-NMDA sensitive sites. |
| Synonyms | 2-Carboxy-3-carboxymethylquinoline |
| PubChem Compound | 3337816 |
| Last Modified | Nov 11 2021 |
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